Cas no 324769-06-4 (tert-butyl 3,3-dimethyl-4-oxopiperidine-1-carboxylate)

• Product name: tert-butyl 3,3-dimethyl-4-oxopiperidine-1-carboxylate
• CAS No: 324769-06-4
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD09880282
• CID: 293425
• PubChem ID: 22278899

tert-butyl 3,3-dimethyl-4-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butoxycarbonyl)-3,3-dimethyl-4-oxopiperidine
• 1-Piperidinecarboxylic acid, 3,3-dimethyl-4-oxo-, 1,1-dimethylethyl ester
• 3,3-Dimethyl-4-oxo-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 3,3-dimethyl-4-oxopiperidine-1-carboxylate
• 3,3-dimethyl-4-oxo-1-piperidinecarboxylic acid 1,1-dimethylethyl ester
• tert-Butyl 3,3-dimethyl-4-oxo-piperidine-1-carboxylate
• tert-butyl 3,3-dimethyl-4-piperidine-1-carboxylate
• 1,1-Dimethylethyl 3,3-dimethyl-4-oxo-1-piperidinecarboxylate
• 1-tert-Butoxycarbonyl-3,3-dimethyl-4-piperidone
• 1-tert-Butyloxycarbonyl-3,3-dimethyl-4-piperidone
• MFCD09880282
• 324769-06-4
• N-Boc-3,3-dimethyl-4-piperidone
• BB 0260925
• 1-(Boc)-3,3-Dimethyl-4-oxopiperidine
• t-butyl 3,3-dimethyl-4-oxopiperidine-1-carboxylate
• MXCAGVCUIHYAGH-UHFFFAOYSA-N
• SCHEMBL517374
• tert-butyl 3,3-dimethyl-4-oxopiperidine-1-carboxy late
• DS-10586
• CS-B1307
• J-524512
• PB32812
• tert. butyl 3,3-dimethyl-4-oxo-piperidine-1-carboxylate
• Z1505702213
• 3,3-Dimethyl-4-oxopiperidine-1-carboxylic acid tert-butyl ester
• 1-t-butyloxycarbonyl-3,3-dimethyl-4-piperidone
• 1-Boc-3,3-dimethylpiperidin-4-one
• AM20090473
• EN300-199824
• A5818
• AC-29498
• FT-0646126
• tert-butyl-3,3-dimethyl-4-oxopiperidine-1-carboxylate
• 3,3-dimethyl-4-oxopiperidine-1-carboxylic acid t-butyl ester
• 1-t-butyloxy carbonyl-3,3-dimethyl-4-piperidone
• AKOS015841225
• SY031869
• DTXSID40624244
• 3,3-Dimethyl-4-oxo-piperidine-1-carboxylic acid tert-butyl ester;1-(tert-Butoxycarbonyl)-3,3-dimethyl-4-oxopiperidine
• 3,3 dimethyl-4-oxo-piperidine-1-carboxylic acid tert-butyl ester
• 3,3-Dimethyl-4-oxo-1-piperidinecarboxylic acid tert-butyl ester
• tert-butyl 3,3-dimethyl-4-oxopiperidine-1-carboxylate

• MDL： MFCD09880282
• Inchi： 1S/C12H21NO3/c1-11(2,3)16-10(15)13-7-6-9(14)12(4,5)8-13/h6-8H2,1-5H3
• InChI Key： MXCAGVCUIHYAGH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C)(C)C1)=O)=O

Computed Properties

• Exact Mass: 227.15200
• Monoisotopic Mass: 227.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6A^2
• XLogP3: 1.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.035
• Melting Point: No data available
• Boiling Point: 303 ºC
• Flash Point: 137 ºC
• Refractive Index: 1.467
• PSA: 46.61000
• LogP: 2.16040
• Vapor Pressure: No data available

tert-butyl 3,3-dimethyl-4-oxopiperidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H302 (100%) H312 (100%) H315 (100%)
• Storage Condition：Sealed in dry,2-8°C
• HazardClass：IRRITANT

tert-butyl 3,3-dimethyl-4-oxopiperidine-1-carboxylate Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 3,3-dimethyl-4-oxopiperidine-1-carboxylate

tert-butyl 3,3-dimethyl-4-oxopiperidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 324769-06-4, known as tert-butyl 3,3-dimethyl-4-oxopiperidine-1-carboxylate, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The tert-butyl group attached to the piperidine ring contributes to its stability and solubility, making it a valuable intermediate in various synthetic processes.

Recent studies have highlighted the importance of tert-butyl 3,3-dimethyl-4-oxopiperidine-1-carboxylate in the synthesis of bioactive compounds. Its structure, featuring a piperidine ring with a 4-keto group and tert-butyl ester, provides a versatile platform for further functionalization. Researchers have explored its role in the development of kinase inhibitors, where the piperidine ring serves as a key structural element for binding to target enzymes.

The synthesis of tert-butyl 3,3-dimethyl-4-oxopiperidine-1-carboxylate involves a multi-step process that includes ring formation and esterification. The use of advanced catalytic techniques has improved the yield and purity of this compound, making it more accessible for large-scale production. Its chemical stability under various reaction conditions has also been extensively studied, ensuring its reliability in diverse synthetic pathways.

In terms of biological activity, tert-butyl 3,3-dimethyl-4-oxopiperidine-1-carboxylate has shown promising results in preclinical models. Studies have demonstrated its ability to modulate cellular signaling pathways, particularly those involving protein kinases. This makes it a potential candidate for the treatment of diseases such as cancer and inflammatory disorders.

The structural versatility of this compound has also led to its use in the development of prodrugs. By modifying the tert-butyl ester group, researchers can control the release and bioavailability of active pharmaceutical ingredients (APIs). This approach has been particularly useful in enhancing the efficacy of drugs with poor solubility profiles.

Furthermore, the integration of tert-butyl 3,3-dimethyl-4-oxopiperidine-1-carboxylate into medicinal chemistry programs has been facilitated by its compatibility with modern drug design tools. Computational modeling techniques have enabled scientists to predict its binding affinity to target proteins, accelerating the drug discovery process.

In conclusion, tert-butyl 3,3-dimethyl-4-oxopiperidine-1-carboxylate is a versatile and valuable compound in contemporary organic chemistry and pharmacology. Its unique structure, combined with recent advancements in synthetic and biological research, positions it as a key player in the development of innovative therapeutic agents.